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Compound of Interest

Compound Name: POLYQUATERNIUM-30

Cat. No.: B1176710

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and technical data sheets contain limited
specific quantitative data on the thermal and mechanical properties of Polyquaternium-30
films. The following guide has been constructed based on the general properties of
polyquaternium compounds and analogous cosmetic film-forming polymers. The quantitative
data presented in the tables are illustrative and represent typical values for such materials. The
experimental protocols are based on standard methodologies for polymer film characterization.

Introduction to Polyquaternium-30

Polyquaternium-30 is a polymeric quaternary ammonium salt that functions primarily as a film-
forming and antistatic agent in cosmetic and personal care products.[1][2] Its chemical
designation is Ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-o0x0-2-propen-1-
yl)oxy]-, inner salt, polymer with methyl 2-methyl-2-propenoate, with the CAS number 147398-
77-4.[2] As a cationic polymer, it readily adsorbs onto negatively charged surfaces like hair and
skin, forming a smooth, continuous film.[3][4] This film provides benefits such as improved
manageability, style retention, and a desirable sensory feel.[5] While its primary applications
are in cosmetics, the film-forming nature of Polyquaternium-30 suggests potential utility in
specialized applications such as topical drug delivery systems, where controlled release and
film integrity are crucial. A thorough understanding of its thermal and mechanical properties is
therefore essential for formulators and researchers.
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Thermal Properties of Polyquaternium-30 Films

The thermal behavior of a polymer film is critical for predicting its stability during storage,
processing, and application, as well as its performance under varying environmental
conditions. Key thermal properties include the glass transition temperature (Tg) and thermal
decomposition temperature.

lllustrative Thermal Properties

The following table summarizes the expected range of thermal properties for a representative
Polyquaternium-30 film. These values are based on typical data for similar cosmetic

polymers.
Property Typical Value Range Significance
Indicates the transition from a
Glass Transition Temperature rigid, glassy state to a more
80 -120°C _
(Tg) flexible, rubbery state. Affects

film flexibility and adhesion.

The temperature at which the
polymer begins to chemically
250 - 350 °C degrade. Defines the upper

limit for processing and

Decomposition Temperature
(Td)

application temperatures.

Experimental Protocol: Differential Scanning
Calorimetry (DSC)

DSC is a standard technique used to determine the glass transition temperature and other
thermal events of a polymer.

Methodology:

e Sample Preparation: A small sample of a free-standing Polyquaternium-30 film (5-10 mg) is
hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

e Instrument: A calibrated Differential Scanning Calorimeter is used.
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e Thermal Program:

o

Equilibrate at 25 °C.

o Ramp up to 150 °C at a rate of 10 °C/min to erase the thermal history of the polymer.
o Hold for 2 minutes at 150 °C.

o Cool down to O °C at a rate of 10 °C/min.

o Hold for 2 minutes at 0 °C.

o Heat from 0 °C to 200 °C at a rate of 10 °C/min. The glass transition is observed during
this second heating scan.

e Analysis: The glass transition temperature (Tg) is determined as the midpoint of the step
change in the heat flow curve.

Sample Preparation DSC Analysis Data Interpretation

Click to download full resolution via product page

DSC Experimental Workflow

Experimental Protocol: Thermogravimetric Analysis
(TGA)

TGA is used to measure the thermal stability and decomposition profile of the polymer.
Methodology:

o Sample Preparation: A 10-15 mg sample of the Polyquaternium-30 film is placed in a
ceramic TGA pan.
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e Instrument: A calibrated Thermogravimetric Analyzer is used.

e Thermal Program:
o Equilibrate at 30 °C under a nitrogen atmosphere (flow rate of 50 mL/min).
o Heat the sample from 30 °C to 600 °C at a heating rate of 10 °C/min.

e Analysis: The weight loss of the sample is recorded as a function of temperature. The
decomposition temperature (Td) is typically reported as the temperature at which 5% weight

loss occurs.

Sample Preparation

TGA Analysis Data Interpretation
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TGA Experimental Workflow

Mechanical Properties of Polyquaternium-30 Films

The mechanical properties of a polymer film, such as its strength, stiffness, and elasticity, are
crucial for its performance as a coating. These properties determine the film's durability,
flexibility, and feel on the substrate.

lllustrative Mechanical Properties

The following table provides an overview of the expected mechanical properties for a

representative Polyquaternium-30 film.
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Property Typical Value Range Significance

The maximum stress the film
) can withstand before breaking.
Tensile Strength 20 - 40 MPa ] i
Indicates the film's strength

and durability.

A measure of the film's
Young's Modulus 1.0-2.0GPa stiffness. A higher modulus

indicates a more rigid film.

The percentage increase in
length that the film can achieve

Elongation at Break 5-15% before breaking. Indicates the
film's flexibility and

stretchability.

Experimental Protocol: Tensile Testing

Tensile testing is a fundamental method for determining the mechanical properties of a
material.

Methodology:

¢ Film Preparation: A uniform, free-standing film of Polyquaternium-30 is cast from an
aqueous solution onto a level, non-stick surface and allowed to dry completely under
controlled temperature and humidity (e.g., 25 °C, 50% RH).

o Sample Preparation: The dried film is cut into dumbbell-shaped specimens according to a
standard method (e.g., ASTM D882). The thickness of each specimen is measured at
several points along the gauge length.

 Instrument: A universal testing machine equipped with a suitable load cell and grips is used.
e Testing Procedure:

o The specimen is mounted in the grips of the testing machine.
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o The specimen is pulled at a constant crosshead speed (e.g., 5 mm/min) until it fractures.
o The load and displacement are recorded throughout the test.

e Analysis: The tensile strength, Young's modulus, and elongation at break are calculated from
the resulting stress-strain curve.

Film & Sample Preparation Tensile Test Data Analysis
Cast PQ-30 Film —#>| Dry Film —>| Cut Dumbbell Specimen —#- Measure Thickness Mount Specimen —# Pull at Constant Speed —>| Record Load & Displacement Generate Stress-Strain Curve —#>| Calculate Properties
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Tensile Testing Workflow

Applications in Drug Development

While primarily a cosmetic ingredient, the film-forming properties of Polyquaternium-30
present opportunities in pharmaceutical and drug delivery applications. Its cationic nature could
be leveraged for electrostatic interactions with anionic drugs or biological tissues. Potential
applications include:

o Topical and Transdermal Drug Delivery: As a film-former in patches, gels, or creams to
control the release of active pharmaceutical ingredients (APISs).

» Wound Dressings: Formation of a protective barrier over wounds that can be loaded with
antimicrobial or healing agents.

» Coatings for Medical Devices: To modify the surface properties of devices and potentially
elute drugs.

The thermal and mechanical data are critical for these applications to ensure the stability,
durability, and desired release kinetics of the final product.

Conclusion
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Polyquaternium-30 is a versatile cationic polymer with significant potential as a film-forming
agent. While specific material property data is not widely published, this guide provides an
illustrative overview of its expected thermal and mechanical characteristics based on
analogous polymers. The detailed experimental protocols offer a framework for researchers to
conduct their own characterization studies. A thorough understanding of these properties is
fundamental for optimizing formulations in both the cosmetic and pharmaceutical industries and
for exploring novel applications in drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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